Cas no 4387-46-6 (9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene)

9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene structure
4387-46-6 structure
Product Name:9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene
CAS No:4387-46-6
MF:C10H12O
MW:148.201683044434
CID:2666456
PubChem ID:557124
Update Time:2025-04-21

9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene Chemical and Physical Properties

Names and Identifiers

    • 9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene
    • 9-Oxatetracyclo[5.3.1.02,6.08,10]undecane-3-ene
    • DTXSID10339590
    • 4387-46-6
    • SCHEMBL25998419
    • Inchi： 1S/C10H12O/c1-2-5-6(3-1)8-4-7(5)9-10(8)11-9/h1-2,5-10H,3-4H2
    • InChI Key： HHCQUXXWMVYOTM-UHFFFAOYSA-N
    • SMILES： O1C2C1C1CC2C2C=CCC12

Computed Properties

  • Exact Mass: 148.088815002Da
  • Monoisotopic Mass: 148.088815002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12.5Ų

9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene Production Method

Production Method 1

4387-46-6 4387-46-6
4387-45-5 4387-45-5
81-21-0 81-21-0
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Tungsten (porous carbon matrix supported ultrafine H2O-WOx nanoparticles) Solvents: Acetonitrile ,  Water ;  1.7 h, 85 °C
Reference
Efficient Olefins Epoxidation on Ultrafine H2O-WOx Nanoparticles with Spectroscopic Evidence of Intermediate Species
Zhang, Mengrui ; et al, ACS Catalysis, 2019, 9(9), 7641-7650

Production Method 2

4387-46-6 4387-46-6
4387-45-5 4387-45-5
81-21-0 81-21-0
Reaction Conditions
1.1 Reagents: Tetraethylammonium bromide ,  Hydrogen peroxide Catalysts: Phosphoric acid ,  Sodium tungsten oxide (Na2WO4) Solvents: Chloroform ,  Water ;  100 min, 30 °C
Reference
Phase-transfer catalytic epoxidation of olefins under liquid-liquid biphasic conditions
Wang, Maw-Ling; et al, Reaction Kinetics and Catalysis Letters, 2003, 78(2), 275-280

Production Method 3

4387-46-6 4387-46-6
4387-45-5 4387-45-5
81-21-0 81-21-0
87753-43-3 87753-43-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Carbon nitride (C3N4) Solvents: Acetonitrile ;  24 h, 25 °C
Reference
g-C3N4 - Singlet Oxygen Made Easy for Organic Synthesis: Scope and Limitations
Camussi, Irene; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(9), 8176-8182

9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene Preparation Products

9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene Related Literature

4387-46-6 (9-Oxatetracyclo[5.3.1.0(2,6).0(8,10)]undec-3-ene) Related Products

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